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Compound of Interest |

Compound Name: Hept-6-yn-3-ol
CAS No.: 284673-59-2
Cat. No.: B2552821
. J

This guide provides an in-depth overview of hept-6-yn-3-ol, a valuable chemical intermediate
in organic synthesis. It is intended for researchers, scientists, and professionals in drug
development and other fields of chemical research. This document will cover the essential
identification, safety, and handling information required for the safe and effective use of this
compound in a laboratory setting.

Chemical Identification and Properties

Hept-6-yn-3-ol is an organic molecule containing both an alcohol and an alkyne functional
group. This bifunctionality makes it a versatile building block for the synthesis of more complex
molecules.

CAS Number: 284673-59-2[1]
Molecular Formula: C7H120
Molecular Weight: 112.17 g/mol [1]
Structure:

Synonyms:

e 6-Heptyn-3-ol
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Physicochemical Properties

While specific, experimentally determined physicochemical data for hept-6-yn-3-ol is not
readily available in public literature, its properties can be inferred from its structure and
comparison to similar molecules. It is expected to be a liquid at room temperature and have
some solubility in organic solvents.

Safety and Handling

A specific Safety Data Sheet (SDS) for hept-6-yn-3-ol is not widely available. Therefore, the
following safety information is based on data from structurally related compounds, such as
other flammable alcohols and heptane derivatives. It is imperative to treat hept-6-yn-3-ol with
the caution required for a flammable organic alcohol that may cause irritation.

Hazard Identification

Based on analogous compounds, hept-6-yn-3-ol is anticipated to present the following
hazards:

» Flammability: As a low-molecular-weight alcohol, it is expected to be a flammable liquid.
Vapors may form flammable mixtures with air and can travel to an ignition source and flash
back.[2][3][4]

o Skin and Eye Irritation: Direct contact may cause skin irritation, and it is likely to be an eye
irritant.[2] Prolonged or repeated skin contact may lead to defatting and dermatitis.

 Inhalation: Inhalation of high concentrations of vapor may cause respiratory tract irritation
and could have narcotic effects, leading to drowsiness or dizziness.

 Ingestion: Ingestion may be harmful. Aspiration of the material into the lungs can cause
chemical pneumonitis.[4]

GHS Classification (Anticipated)

A definitive GHS classification is not available. However, based on similar compounds, a
plausible classification would include:

e Flammable Liquids
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o Skin Irritation
o Eye Irritation

o Specific Target Organ Toxicity — Single Exposure (Central nervous system)

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling hept-6-yn-3-ol:

PPE Type Specification Rationale

ANSI Z87.1-compliant safety ]
) o ) To protect against splashes
Eye Protection glasses with side shields, or ] o
) and potential eye irritation.
chemical splash goggles.

) Chemical-resistant gloves )
Hand Protection o To prevent skin contact.
(e.g., nitrile or neoprene).

) To protect skin from splashes
Body Protection A flame-retardant lab coat. ) ]
and in case of fire.

Not typically required when

handled in a certified chemical

fume hood. For spill cleanup or  To prevent inhalation of
Respiratory Protection in poorly ventilated areas, a potentially irritating or narcotic

NIOSH-approved respirator vapors.[5]

with organic vapor cartridges is

recommended.

Handling and Storage

+ Handling: Use hept-6-yn-3-ol in a well-ventilated area, preferably within a chemical fume
hood.[2] Keep away from heat, sparks, and open flames.[2][3][4] Use non-sparking tools and
explosion-proof equipment.[2][3] Ground and bond containers when transferring material.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[3][4]
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Experimental Protocols
General Workflow for Handling Hept-6-yn-3-ol

The following diagram illustrates a standard workflow for handling hept-6-yn-3-ol in a research

setting, emphasizing safety at each step.
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Caption: A typical experimental workflow for handling hept-6-yn-3-ol.
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First-Aid Measures

In the event of exposure to hept-6-yn-3-ol, the following first-aid measures, based on similar

chemical profiles, should be taken:

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen
and seek immediate medical attention.[5]

o Skin Contact: Remove contaminated clothing and flush the affected skin with plenty of water
for at least 15 minutes. Seek medical attention if irritation develops.[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing and seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[5]

Spill Response

The response to a spill will depend on its size and location.
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Spill Response Decision Tree

Spill Occurs
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(>1L or outside hood?)

(Small Spill Procedure) (Large Spill Procedure)

Contain Spill with Absorbent MateriaD

:

Clean Up with Spark-Proof Tools Call Emergency Response

i

Dispose of as Hazardous Waste
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Alert Others

Click to download full resolution via product page

Caption: A decision workflow for responding to a chemical spill.

Conclusion

Hept-6-yn-3-ol is a useful bifunctional molecule for organic synthesis. While a specific SDS is
not readily available, by treating it with the precautions appropriate for a flammable organic
alcohol, it can be handled safely in a laboratory setting. Adherence to proper PPE, handling,
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and storage protocols is essential for minimizing risk. This guide provides a foundation for the
safe and effective use of hept-6-yn-3-ol in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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